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Compound of Interest

Compound Name: 2'-Nitroacetanilide

Cat. No.: B1216642

An In-depth Technical Guide to Safety Precautions for Handling 2'-Nitroacetanilide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information for the handling of 2'-Nitroacetanilide
(CAS No. 552-32-9). It is intended to provide researchers, scientists, and drug development
professionals with a thorough understanding of the potential hazards and the necessary
precautions to be taken when working with this chemical.

Chemical and Physical Properties

2'-Nitroacetanilide, also known as o-Nitroacetanilide or N-(2-nitrophenyl)acetamide, is a light
yellow to green crystalline solid.[1][2] A summary of its key physical and chemical properties is
provided in the table below.
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Property Value Reference

Molecular Formula C8H8N203 [3114]

Molecular Weight 180.16 g/mol [41[5]
Light yellow to green crystals

Appearance Y g Y [11[2]
or powder

Melting Point 90 - 94 °C (194 - 201.2 °F) [6]

Boiling Point No information available [6]
Soluble in boiling water,

N benzene, ethanol, and
Solubility [2]

chloroform. Slightly soluble in

cold water.

Vapor Pressure

No information available

[6]

Vapor Density

Not applicable

[6]

Flash Point

No information available

[6]

Autoignition Temperature

No information available

[1]

Hazard Identification and Classification

2'-Nitroacetanilide is classified as a hazardous chemical and is known to cause irritation to the

skin, eyes, and respiratory system.[1][7]

Hazard Statements:

o Causes skin irritation.[8]

o Causes serious eye irritation.[3]

e May cause respiratory irritation.[3][6]

Precautionary Statements:

o Wash face, hands, and any exposed skin thoroughly after handling.[6]
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o Wear protective gloves/protective clothing/eye protection/face protection.[6]
» Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
e Use only outdoors or in a well-ventilated area.[6]

Toxicology

The toxicological properties of 2'-Nitroacetanilide have not been fully investigated.[6]
However, it is known to be harmful if swallowed, inhaled, or absorbed through the skin, causing
irritation to the digestive tract, respiratory tract, skin, and eyes.[1] No chronic effects have been
documented, and it is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[1]

Handling and Storage
Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling:

e Minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe dust, vapor, mist, or gas.[1]

Use only in a chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

Wash clothing before reuse.[1]

Storage:

e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]

e Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong
bases.[6]
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 2'-
Nitroacetanilide:

PPE Type Specifications Reference

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye/Face Protection OSHA's eye and face [1]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
gloves to prevent skin

Skin Protection exposure. Wear appropriate [1]
protective clothing to prevent

skin exposure.

Follow the OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. A
) ) NIOSH/MSHA or European

Respiratory Protection [1]
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Facilities storing or utilizing this material should be equipped with an eyewash facility and a
safety shower.[1]

Emergency Procedures
First Aid Measures
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The following diagram outlines the appropriate first aid measures for different routes of

Exposure Route First Aid Procedure
MLV Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.

Skin Contact Action Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid. Wash clothing before reuse.

Inhalation Action Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Action Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or water. Get medical aid.

Click to download full resolution via product page
First Aid Procedures for 2'-Nitroacetanilide Exposure

Fire-Fighting Measures

In case of a fire involving 2'-Nitroacetanilide, the following measures should be taken:
¢ Suitable Extinguishing Media: Use carbon dioxide or dry chemical.[1]

+ Hazardous Combustion Products: During a fire, irritating and highly toxic gases may be
generated by thermal decomposition or combustion, including nitrogen oxides (NOXx), carbon
monoxide (CO), and carbon dioxide (CO2).[1][6]
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o Firefighter Protection: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Accidental Release Measures

The following workflow illustrates the steps to be taken in the event of an accidental spill.

o

Ensure adequate ventilation and wear appropriate PPE

Vacuum or sweep up material

Place into a suitable, labeled disposal container

Clean up spills immediately

Click to download full resolution via product page
Workflow for Handling an Accidental Spill

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[8] Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[8] Do not let this chemical enter the environment.

[6]
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Experimental Protocols

While specific experimental protocols involving 2'-Nitroacetanilide will vary depending on the
research, the following general safety protocols should always be followed:

¢ Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment to
identify potential hazards and establish appropriate control measures.

¢ Engineering Controls: All work with 2'-Nitroacetanilide should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to minimize inhalation
exposure.[1]

e Personal Protective Equipment: Always wear the appropriate PPE as outlined in Section 5 of
this guide.

o Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily available in the
laboratory.

e Waste Disposal: Have a designated and properly labeled hazardous waste container for all
2'-Nitroacetanilide waste.

By adhering to these safety precautions, researchers and scientists can minimize the risks
associated with handling 2'-Nitroacetanilide and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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